Cas no 2138356-93-9 ((4-bromo-2-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine)

• Product Name: (4-bromo-2-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine
• CAS No: 2138356-93-9
• MF: C₁₅H₁₉BrClF₂N
• MW: 366.671869516373
• CID: 5610330
• PubChem ID: 165955694
• Update Time: 2025-05-20

(4-bromo-2-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• [(4-bromo-2-chlorophenyl)methyl][2-(4,4-difluorocyclohexyl)ethyl]amine
• EN300-840507
• 2138356-93-9
• (4-bromo-2-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine

• Inchi： 1S/C15H19BrClF2N/c16-13-2-1-12(14(17)9-13)10-20-8-5-11-3-6-15(18,19)7-4-11/h1-2,9,11,20H,3-8,10H2
• InChI Key： UBMXEZABDFGWBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CNCCC1CCC(CC1)(F)F

Computed Properties

• Exact Mass: 365.03575g/mol
• Monoisotopic Mass: 365.03575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12Ų

Additional information on (4-bromo-2-chlorophenyl)methyl2-(4,4-difluorocyclohexyl)ethylamine

Comprehensive Analysis of (4-bromo-2-chlorophenyl)methyl 2-(4,4-difluorocyclohexyl)ethylamine (CAS No. 2138356-93-9)

The compound (4-bromo-2-chlorophenyl)methyl 2-(4,4-difluorocyclohexyl)ethylamine (CAS No. 2138356-93-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a brominated chlorophenyl moiety and a difluorocyclohexyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to modulate specific biochemical pathways.

In recent years, the demand for fluorinated compounds like (4-bromo-2-chlorophenyl)methyl 2-(4,4-difluorocyclohexyl)ethylamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved pharmacokinetic properties. The presence of both bromo and chloro substituents on the aromatic ring further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

One of the most frequently searched questions related to this compound is: "What are the applications of (4-bromo-2-chlorophenyl)methyl 2-(4,4-difluorocyclohexyl)ethylamine in drug development?" Studies suggest that its structural framework could be leveraged to design selective enzyme inhibitors or receptor modulators, particularly in the central nervous system (CNS) and oncology fields. Its lipophilic nature, attributed to the difluorocyclohexyl group, may facilitate blood-brain barrier penetration, a critical factor for CNS-targeted drugs.

Another hot topic in the scientific community is the synthetic routes for CAS No. 2138356-93-9. Researchers are exploring efficient and scalable methods to produce this compound, with a focus on green chemistry principles. Catalytic processes, such as palladium-catalyzed cross-coupling, have shown promise in introducing the bromo and chloro functionalities while minimizing waste. These advancements align with the broader industry shift toward sustainable synthesis.

The physicochemical properties of (4-bromo-2-chlorophenyl)methyl 2-(4,4-difluorocyclohexyl)ethylamine also merit discussion. Its logP value and solubility profile are key parameters for formulation scientists. Recent computational studies have predicted its ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, which are crucial for preclinical development. These insights are often sought after in queries like "How to optimize the bioavailability of fluorinated amines?"

In the context of agrochemical innovation, this compound's halogen-rich structure has sparked interest in developing new crop protection agents. The bromo-chloro combination is known to enhance pesticidal activity, while the difluorocyclohexyl moiety may improve environmental persistence. This dual functionality addresses the rising demand for high-efficacy, low-residue agrochemicals, a topic frequently explored in sustainability forums.

Safety and regulatory aspects of CAS No. 2138356-93-9 are another area of focus. While not classified as hazardous under current guidelines, proper handling protocols are emphasized in laboratory safety manuals. Researchers often search for "Material Safety Data Sheet (MSDS) for (4-bromo-2-chlorophenyl)methyl 2-(4,4-difluorocyclohexyl)ethylamine" to ensure compliance with workplace safety standards. The compound's stability under various storage conditions is also a common query.

Looking ahead, the future of (4-bromo-2-chlorophenyl)methyl 2-(4,4-difluorocyclohexyl)ethylamine lies in its integration with AI-driven drug discovery platforms. Machine learning models are being trained to predict its structure-activity relationships (SAR), accelerating hit-to-lead optimization. This intersection of computational chemistry and experimental validation represents a cutting-edge approach to harnessing its full potential.

In summary, CAS No. 2138356-93-9 exemplifies the innovation in modern medicinal chemistry and material science. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, underscore its importance in industrial and academic research. As scientific inquiries evolve, this compound will likely remain at the forefront of discussions on molecular design and functional materials.